Cas no 4408-61-1 (3-Methoxy-4,5-methylenedioxyphenylacetic acid)

• Product Name: 3-Methoxy-4,5-methylenedioxyphenylacetic acid
• CAS No: 4408-61-1
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 2718137
• PubChem ID: 13923407
• Update Time: 2025-04-21

3-Methoxy-4,5-methylenedioxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• FB182150
• DTXSID201274612
• HCAYHQAIESCSGN-UHFFFAOYSA-N
• 7-Methoxy-1,3-benzodioxole-5-acetic acid
• 4408-61-1
• 3-methoxy-4,5-methylenedioxyphenylacetic acid
• 1,3-Benzodioxole-5-acetic acid, 7-methoxy-
• SCHEMBL10605430
• 3-Methoxy-4,5-methylenedioxyphenylacetic acid

• Inchi： 1S/C10H10O5/c1-13-7-2-6(4-9(11)12)3-8-10(7)15-5-14-8/h2-3H,4-5H2,1H3,(H,11,12)
• InChI Key： HCAYHQAIESCSGN-UHFFFAOYSA-N
• SMILES： O1COC2C=C(CC(=O)O)C=C(C1=2)OC

Computed Properties

• Exact Mass: 210.05282342Da
• Monoisotopic Mass: 210.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65Ų